(1S)-2-amino-1-(2,5-dichlorophenyl)ethan-1-ol

• Molecular Formula: C8H9Cl2NO
• Molecular Weight: 206.07 g/mol
• IUPAC Name: (1S)-2-amino-1-(2,5-dichlorophenyl)ethanol
• InChI: InChI=1S/C8H9Cl2NO/c9-5-1-2-7(10)6(3-5)8(12)4-11/h1-3,8,12H,4,11H2/t8-/m1/s1
• InChI Key: IFGUGEQXOREVDI-MRVPVSSYSA-N
• Isomeric SMILES: C1=CC(=C(C=C1Cl)[C@@H](CN)O)Cl
• Canonical SMILES: C1=CC(=C(C=C1Cl)C(CN)O)Cl

Description

(1S)-2-amino-1-(2,5-dichlorophenyl)ethan-1-ol is a chiral β-amino alcohol featuring a 2,5-dichlorophenyl group attached to the ethanol backbone. This compound is structurally characterized by a hydroxyl group at the C1 position and an amino group at the C2 position, with the (1S) stereochemistry defining its enantiomeric purity.

Key physical properties (predicted or derived from analogs) include:

• Density: ~1.3–1.4 g/cm³ (similar to dichlorophenyl-propanol derivatives) .
• Boiling Point: Estimated >250°C based on analogs with comparable halogen substitution .
• pKa: The amino group likely has a pKa of ~12–13, influenced by the electron-withdrawing dichlorophenyl group .

Precautionary measures for handling include avoiding inhalation or skin contact, as recommended for structurally related amino alcohols .

Preparation Methods

Reduction of Corresponding Aminoketones

A classical and well-documented approach to synthesize aminoethanols such as (1S)-2-amino-1-(2,5-dichlorophenyl)ethan-1-ol involves the reduction of the corresponding aminoketone precursor. This method typically uses catalytic hydrogenation:

• Starting Material: 2-amino-1-(2,5-dichlorophenyl)ethan-1-one or related aminoketones.
• Catalyst: Platinum oxide (Adams catalyst) or palladium on carbon.
• Promoter: Stannous chloride (SnCl2) has been reported to enhance the reduction efficiency.
• Conditions: Hydrogen gas atmosphere under controlled pressure (e.g., 27 psi to 34-37 psi) and room temperature or mild heating.
• Outcome: The ketone carbonyl group is stereoselectively reduced to the corresponding alcohol, yielding the aminoalcohol product with retention of the amino group.

This method is supported by patent literature describing the preparation of 1-(4'-amino-3',5'-dichlorophenyl)-2-alkylaminoethanols, which are structurally similar to the target compound. The reduction proceeds with partial conversion and requires optimization to improve yields and stereoselectivity.

Photocatalytic α-C–H Aminoalkylation of Alcohols

A recent innovative method involves the direct α-C–H aminoalkylation of alcohols to form 1,2-aminoalcohols, including those with dichlorophenyl substituents:

• Mechanism: Photocatalytic single-electron transfer (SET) generates aminium radicals that abstract hydrogen atoms from the α-position of alcohols, forming α-hydroxy carbon-centered radicals.
• Reaction Partner: Imines derived from sulfinyl α-iminoesters bearing the 2,5-dichlorophenyl group.
• Catalyst: Acridine-based photocatalysts under visible light.
• Advantages: This method allows direct C–H functionalization without pre-functionalization of substrates, offering good yields and high diastereoselectivity.
• Limitations: Syn/anti selectivity control remains challenging; however, the method enables enantioenriched aminoalcohols after deprotection steps.

This approach is notable for its mild conditions and potential for stereocontrol, making it a valuable route for synthesizing (1S)-2-amino-1-(2,5-dichlorophenyl)ethan-1-ol and analogs.

Multi-Step Synthesis via Aminoketone Intermediates

Another synthetic route involves:

• Synthesis of 2-(2,5-dichlorophenyl)acetophenone derivatives via Friedel-Crafts acylation or related aromatic substitution methods.
• Introduction of the amino group by nucleophilic substitution or reductive amination to form aminoketones.
• Reduction of the ketone to the aminoalcohol using catalytic hydrogenation or chemical reducing agents.

This route allows for structural modifications at various stages and has been used to prepare β2-agonist analogs with dichlorophenyl groups, demonstrating good pharmacokinetic profiles due to halogen substitution.

General Laboratory Procedures for Related Aminoalcohols

• Catalytic Hydrogenation: Using palladium on carbon in methanol solvent under hydrogen atmosphere at room temperature for several hours.
• Purification: Removal of catalyst by filtration, solvent evaporation, and chromatographic purification (e.g., silica gel column chromatography).
• Characterization: Thin layer chromatography (TLC), mass spectrometry, and nuclear magnetic resonance (NMR) to confirm structure and purity.

Comparative Analysis of Preparation Methods

Method	Starting Material	Catalyst/Conditions	Yield & Selectivity	Advantages	Limitations
Catalytic hydrogenation of aminoketones	Aminoketone derivatives	Platinum oxide or Pd/C, H2, SnCl2 promoter, room temp, 27-37 psi H2	Moderate yields (~10-50%), partial conversion	Well-established, scalable	Requires optimization, moderate selectivity
Photocatalytic α-C–H aminoalkylation	Alcohols and sulfinyl imines	Acridine photocatalyst, visible light, mild conditions	Good yields, high diastereoselectivity (syn/anti ~1.3:1)	Direct C-H functionalization, mild	Diastereoselectivity control limited
Multi-step synthesis via aminoketones	Aromatic ketones and amines	Friedel-Crafts, reductive amination, catalytic hydrogenation	Good yields reported in literature	Flexible, allows structural variation	Multi-step, more complex

Research Findings and Notes

• The presence of halogen atoms (chlorine) on the phenyl ring enhances metabolic stability and pharmacokinetic properties of the aminoalcohols, making these compounds promising for pharmaceutical applications.
• Photocatalytic methods offer innovative routes to access enantiomerically enriched aminoalcohols, which is critical for biological activity.
• Catalytic hydrogenation remains a cornerstone in aminoalcohol synthesis but often requires promoters and careful control of reaction conditions to maximize yield and stereoselectivity.
• Analytical techniques such as TLC, mass spectrometry, and NMR are essential for monitoring reaction progress and confirming product identity.

Chemical Reactions Analysis

Types of Reactions

(1S)-2-amino-1-(2,5-dichlorophenyl)ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The compound can be reduced to remove the hydroxyl group, forming a corresponding amine.

Substitution: The chlorine atoms on the phenyl ring can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: KMnO4, CrO3, or other oxidizing agents under acidic or basic conditions.

Reduction: NaBH4, LiAlH4, or catalytic hydrogenation.

Substitution: Nucleophiles like amines, thiols, or alkoxides under appropriate conditions (e.g., heating, solvents).

Major Products Formed

Oxidation: Formation of a ketone or aldehyde derivative.

Reduction: Formation of a primary or secondary amine.

Substitution: Formation of substituted phenyl derivatives with various functional groups.

Scientific Research Applications

(1S)-2-amino-1-(2,5-dichlorophenyl)ethan-1-ol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a chiral auxiliary in asymmetric synthesis.

Biology: Investigated for its potential biological activity, including interactions with enzymes and receptors.

Medicine: Explored for its potential therapeutic properties, such as in the development of pharmaceuticals targeting specific pathways.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of (1S)-2-amino-1-(2,5-dichlorophenyl)ethan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The amino and hydroxyl groups play a crucial role in binding to these targets, influencing their activity and leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight structural analogs, emphasizing differences in substituents, stereochemistry, and physicochemical properties:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Density (g/cm³)	Boiling Point (°C)	pKa	Hazard Codes
(1S)-2-amino-1-(2,5-dichlorophenyl)ethan-1-ol (Target Compound)	N/A	C₈H₉Cl₂NO	~206.07	2,5-Cl₂Ph, -OH (C1), -NH₂ (C2)	~1.3–1.4 (Predicted)	>250 (Predicted)	~12–13	Xn
(1S,2S)-1-amino-1-(2,5-dichlorophenyl)propan-2-ol	1270135-61-9	C₉H₁₁Cl₂NO	220.10	2,5-Cl₂Ph, -OH (C2), -NH₂ (C1)	1.334 (Predicted)	344.6 (Predicted)	12.30±0.45	Not classified
(S)-2-amino-1-(3-chlorophenyl)ethanol	168112-89-8	C₈H₁₀ClNO	187.63	3-ClPh, -OH (C1), -NH₂ (C2)	N/A	N/A	N/A	N/A
(1S)-2-chloro-1-(3,4-dichlorophenyl)ethan-1-ol	256474-24-5	C₈H₇Cl₃O	225.50	3,4-Cl₂Ph, -OH (C1), -Cl (C2)	N/A	N/A	N/A	N/A
(S)-2-amino-2-(2,5-dichlorophenyl)ethan-1-ol	1213415-66-7	C₈H₉Cl₂NO	206.07	2,5-Cl₂Ph, -OH (C1), -NH₂ (C1)	N/A	N/A	N/A	Xn

Key Observations :

Structural Variations: Phenyl Substituents: The position of chlorine atoms (e.g., 2,5-dichloro vs. 3,4-dichloro in CAS 256474-24-5) significantly impacts electronic properties and biological activity . Functional Groups: Replacing the amino group with chlorine (e.g., CAS 256474-24-5) reduces basicity and alters reactivity .

Stereochemical Differences: The (1S,2S)-propanol derivative (CAS 1270135-61-9) demonstrates how chain elongation and stereochemistry affect density and boiling point compared to ethanol-based analogs .

Physicochemical Properties: Boiling Points: Propanol derivatives (e.g., CAS 1270135-61-9) exhibit higher boiling points (~344°C) than ethanol analogs due to increased molecular weight and hydrogen bonding . pKa: The amino group’s basicity varies with substituent position. For example, the target compound’s pKa (~12–13) is slightly higher than that of the propanol analog (12.30±0.45), likely due to steric or electronic effects .

Safety Profiles: Compounds with amino groups (e.g., CAS 1213415-66-7) are flagged with hazard code Xn (harmful), whereas propanol derivatives lack explicit hazard classifications .

Research Implications :

• Toxicity Gaps: Limited toxicological data for many analogs (e.g., CAS 168112-89-8) highlight the need for further safety studies .

Biological Activity

(1S)-2-amino-1-(2,5-dichlorophenyl)ethan-1-ol, also known as 2-amino-1-(2,5-dichlorophenyl)ethanol, is a chiral compound with significant biological activity. Its molecular formula is C8H9Cl2NO, and it features an amino group, a hydroxyl group, and a dichlorophenyl moiety. This unique structure contributes to its potential applications in pharmaceuticals and agrochemicals. This article reviews the biological activity of this compound, focusing on its interactions with biological systems, pharmacological properties, and potential therapeutic applications.

The compound's structure is characterized by:

• Amino Group : Contributes to its reactivity and interaction with biological targets.
• Hydroxyl Group : Enhances solubility and potential hydrogen bonding capabilities.
• Dichlorophenyl Moiety : The presence of chlorine atoms affects its chemical reactivity and biological interactions.

Biological Activity Overview

Research indicates that (1S)-2-amino-1-(2,5-dichlorophenyl)ethan-1-ol exhibits various biological activities:

• Antimicrobial Properties : Preliminary studies suggest potential antimicrobial effects against several pathogens.
• Enzyme Interaction : The compound has been investigated for its ability to influence enzyme activity and receptor binding, which is crucial for understanding its pharmacological effects.
• Cytotoxicity : Studies have shown varying degrees of cytotoxicity against different cancer cell lines.

The mechanism of action for (1S)-2-amino-1-(2,5-dichlorophenyl)ethan-1-ol involves:

• Inhibition of Kinases : Similar compounds have shown inhibition efficacy against kinases such as EGFR and VEGFR-2, suggesting a potential pathway for this compound as well .
• Binding Affinity : The structural characteristics allow it to interact effectively with biological targets, influencing cellular processes through receptor modulation.

Cytotoxicity Studies

A series of studies have assessed the cytotoxic effects of (1S)-2-amino-1-(2,5-dichlorophenyl)ethan-1-ol on various cancer cell lines. The following table summarizes the IC50 values from different studies:

Cell Line	IC50 (µM)	Reference
MCF-7 (Breast Cancer)	10.7
HCT-116 (Colon Cancer)	7.7
A549 (Lung Cancer)	7.3
HepG-2 (Liver Cancer)	22.4

These results indicate that the compound exhibits selective cytotoxicity against certain cancer cell lines while showing lower toxicity towards normal cells.

Antimicrobial Activity

(1S)-2-amino-1-(2,5-dichlorophenyl)ethan-1-ol has been evaluated for its antimicrobial properties against various pathogens. Initial findings suggest moderate activity against Gram-positive and Gram-negative bacteria. Further research is needed to establish its full spectrum of antimicrobial activity and potential as a therapeutic agent .

Case Studies

Several case studies have explored the applications of (1S)-2-amino-1-(2,5-dichlorophenyl)ethan-1-ol in drug development:

• Anticancer Drug Development : A study indicated that derivatives of this compound showed promising results in inhibiting tumor growth in vitro .
• Antimicrobial Agents : Research has focused on synthesizing derivatives based on this compound to enhance selectivity and potency against specific pathogens like Chlamydia .

Q & A

Q. What protocols mitigate contamination during spectral analysis?

• Solution : Pre-purify samples via flash chromatography. Use deuterated solvents with low water content (<0.01%) for NMR. For MS, include blank runs to identify column carryover .